Cas no 1182908-09-3 (2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one)

2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one is a heterocyclic compound featuring a thienopyridine core with an ethyl substituent and a chloroacetyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The chloroacetyl moiety provides reactivity for further derivatization, while the thienopyridine scaffold is known for its relevance in medicinal chemistry, often contributing to bioactivity. The compound’s well-defined structure ensures consistency in synthetic applications, and its purity is critical for precise downstream modifications. Suitable for research-scale use, it offers potential utility in the design of novel therapeutic agents or agrochemicals.
2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one structure
1182908-09-3 structure
Product Name:2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one
CAS No:1182908-09-3
MF:C11H14ClNOS
MW:243.7530
CID:5051463
Update Time:2025-05-21

2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-{4-ethyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one
    • NE38908
    • Z1562125142
    • 2-chloro-1-(4-ethyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)ethanone
    • 2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one
    • Inchi: 1S/C11H14ClNOS/c1-2-9-8-4-6-15-10(8)3-5-13(9)11(14)7-12/h4,6,9H,2-3,5,7H2,1H3
    • InChI Key: ZYOBJILPBCUEEZ-UHFFFAOYSA-N
    • SMILES: ClC([H])([H])C(N1C([H])([H])C([H])([H])C2=C(C([H])=C([H])S2)C1([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 243.0484629 g/mol
  • Monoisotopic Mass: 243.0484629 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 48.6
  • Molecular Weight: 243.75

2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-Chloro-1-{4-ethyl-4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}ethan-1-one

2-Chloro-1-{4-Ethyl-4H,5H,6H,7H-Thieno[3,2-c]Pyridin-5-Yl}Ethan-1-One: A Comprehensive Overview

The compound 2-Chloro-1-{4-Ethyl-4H,5H,6H,7H-Thieno[3,2-c]Pyridin-5-Yl}Ethan-1-One (CAS No. 1182908-09-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

Chemical Structure and Properties: The molecule consists of a thienopyridine ring system fused with a pyridine moiety, which is further substituted with a chlorinated ethanone group. This combination of heterocyclic rings and functional groups imparts the compound with distinct electronic and steric properties. The thienopyridine system is known for its aromaticity and stability, making it a valuable component in various chemical reactions.

Synthesis and Characterization: Recent studies have explored novel synthetic routes to prepare this compound efficiently. Researchers have employed multi-component reactions and catalytic methods to achieve high yields while maintaining the integrity of the molecule's structure. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been utilized to confirm the compound's structure and understand its spatial arrangement.

Applications in Drug Discovery: The compound has shown potential in the field of medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Furthermore, its structural versatility allows for further modification to enhance bioavailability and efficacy.

Recent Research Advances: In line with current trends in heterocyclic chemistry, recent research has focused on exploring the reactivity of this compound under various reaction conditions. Studies have demonstrated its utility as a building block in constructing more complex molecular frameworks, which could find applications in organic electronics and nanotechnology.

Conclusion: 2-Chloro-1-{4-Ethyl-4H,5H,6H,7H-Thieno[3,2-c]Pyridin-5-Yl}Ethan-1-One (CAS No. 1182908-09-3) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.

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